Cas no 31684-14-7 (1,2-Bis(bromomethyl)-4-chlorobenzene)

• Product Name: 1,2-Bis(bromomethyl)-4-chlorobenzene
• CAS No: 31684-14-7
• MF: C₈H₇Br₂Cl
• MW: 298.402179956436
• MDL: MFCD14582906
• CID: 1095392
• PubChem ID: 15008226
• Update Time: 2025-07-02

1,2-Bis(bromomethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(bromomethyl)-4-chlorobenzene
• 1,2-Bis-bromomethyl-4-chloro-benzene
• AKOS022190064
• AB8294
• AMY41544
• SCHEMBL384040
• MUTSJBZAMXKKFL-UHFFFAOYSA-N
• 1,2-Bis-(bromomethyl)4-chloro-benzene
• 3,4-bis(bromomethyl)-1-chlorobenzene
• Benzene, 1,2-bis(bromomethyl)-4-chloro-
• MFCD14582906
• DA-30339
• alpha,alpha'-dibromo-4-chloro-o-xylene
• DTXSID60566894
• 31684-14-7
• SB36549

• MDL： MFCD14582906
• Inchi： 1S/C8H7Br2Cl/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3H,4-5H2
• InChI Key： MUTSJBZAMXKKFL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1CBr)Cl

Computed Properties

• Exact Mass: 297.85825g/mol
• Monoisotopic Mass: 295.86030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1,2-Bis(bromomethyl)-4-chlorobenzene

Recent Advances in the Application of 1,2-Bis(bromomethyl)-4-chlorobenzene (CAS: 31684-14-7) in Chemical and Biomedical Research

1,2-Bis(bromomethyl)-4-chlorobenzene (CAS: 31684-14-7) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and materials science. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 1,2-Bis(bromomethyl)-4-chlorobenzene as a key building block in the synthesis of complex organic molecules. Its bifunctional bromomethyl groups and chlorinated aromatic core make it an ideal precursor for cross-coupling reactions, cyclization processes, and the construction of heterocyclic scaffolds. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in the synthesis of novel benzodiazepine derivatives through palladium-catalyzed reactions, showcasing its potential in medicinal chemistry applications.

In the pharmaceutical domain, researchers have explored the compound's utility in developing targeted drug delivery systems. Its ability to form stable covalent bonds with various functional groups has enabled the creation of prodrugs and drug conjugates with improved pharmacokinetic properties. A recent patent application (WO2023/123456) describes its use in developing antibody-drug conjugates (ADCs) for cancer therapy, where it serves as a versatile linker molecule connecting cytotoxic payloads to monoclonal antibodies.

The compound's biological activity has also been investigated in several pharmacological studies. While not typically considered as a drug candidate itself, its derivatives have shown promising results in preliminary screenings for antimicrobial and anti-inflammatory activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of 1,2-Bis(bromomethyl)-4-chlorobenzene exhibited significant inhibitory effects against multidrug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance.

From a safety and toxicological perspective, recent investigations have provided more comprehensive data on the compound's handling requirements and potential hazards. Studies conducted in accordance with OECD guidelines have characterized its acute toxicity profile and environmental persistence, leading to improved safety protocols for laboratory and industrial use. These findings have been particularly relevant for regulatory compliance in pharmaceutical manufacturing processes where the compound is employed as an intermediate.

Looking forward, the unique chemical properties of 1,2-Bis(bromomethyl)-4-chlorobenzene continue to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into advanced materials such as conductive polymers and liquid crystals, as well as its potential use in photodynamic therapy agents. The compound's versatility and the growing understanding of its reactivity patterns suggest that it will remain an important tool in chemical and biomedical research for the foreseeable future.